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Compound Name: Neuropathiazol

Cat. No.: B1678229 Get Quote

For Immediate Release

This technical whitepaper provides a comprehensive overview of Neuropathiazol, a small

molecule with significant potential in the field of neuroscience and regenerative medicine.

Addressed to researchers, scientists, and professionals in drug development, this document

delves into the core molecular structure, physicochemical properties, and the intricate signaling

pathways influenced by this compound. All quantitative data is presented in easily digestible

tables, and key experimental methodologies are detailed to facilitate reproducibility.

Molecular Structure and Physicochemical
Properties
Neuropathiazol, with the chemical formula C₁₉H₁₈N₂O₂S, is a synthetic thiazole derivative.[1]

Its systematic IUPAC name is ethyl 4-[methyl-(2-phenyl-1,3-thiazol-4-yl)amino]benzoate.[2] The

molecular structure of Neuropathiazol is characterized by a central thiazole ring linked to a

phenyl group and a substituted aniline moiety.

A 2D representation of the Neuropathiazol molecular structure is provided below:

Caption: 2D Molecular Structure of Neuropathiazol.

The key physicochemical properties of Neuropathiazol are summarized in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₉H₁₈N₂O₂S [1]

Molecular Weight 338.42 g/mol

CAS Number 880090-88-0

IUPAC Name
ethyl 4-[methyl-(2-phenyl-1,3-

thiazol-4-yl)amino]benzoate

Synonyms

KHS2, Ethyl 4-(methyl(2-

phenylthiazol-4-

yl)amino)benzoate

Purity ≥96% by HPLC

Appearance White solid

Solubility
Soluble to 100 mM in DMSO

and to 20 mM in ethanol

Storage
Store at -20°C, protect from

light

Biological Activity and Mechanism of Action
Neuropathiazol is a potent and selective inducer of neuronal differentiation. It has been shown

to effectively guide the differentiation of adult neural progenitor cells (NPCs) into mature

neurons. A key aspect of its biological activity is the competitive suppression of

astrogliogenesis induced by factors such as LIF, BMP2, and FBS. This selective action makes

Neuropathiazol a valuable tool for directing the fate of neural stem cells towards a neuronal

lineage.

Recent studies have elucidated a critical component of Neuropathiazol's mechanism of action,

particularly in the context of neuroblastoma. Research indicates that Neuropathiazol's effects

are mediated, at least in part, through the upregulation of Paternally Expressed Gene 5

(PEG5). This upregulation of PEG5 is associated with the induction of neuronal-like

differentiation in neuroblastoma cells, leading to an inhibition of cell proliferation and invasion,

and suppression of tumor growth in vivo.
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The proposed signaling pathway for Neuropathiazol-induced neuronal differentiation is

depicted in the following diagram:
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Click to download full resolution via product page

Caption: Proposed signaling pathway of Neuropathiazol.

Experimental Protocols
While the original synthesis protocol by Warashina et al. requires access to the specific

publication, a general experimental workflow for inducing neuronal differentiation using

Neuropathiazol can be outlined based on established methodologies.

General Workflow for Neuropathiazol-Induced Neuronal
Differentiation
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The following diagram illustrates a typical experimental workflow for assessing the neurogenic

potential of Neuropathiazol on neural progenitor cells.

Start: Culture of Neural
Progenitor Cells (NPCs)

Plate NPCs on a suitable matrix
(e.g., Poly-L-ornithine/Laminin)

Treat with Neuropathiazol
(e.g., 10 µM in differentiation medium)

Control Group
(Vehicle, e.g., DMSO)

Incubate for a defined period
(e.g., 7-14 days)

Morphological Analysis
(e.g., phase-contrast microscopy)

Immunocytochemistry for
neuronal markers (e.g., β-III tubulin, NeuN)

Gene Expression Analysis
(e.g., RT-qPCR for PEG5, neuronal genes)

Functional Assays
(e.g., electrophysiology)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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